Cas no 72307-66-5 (9-Acridinamine, N-(4-phenyl-2-thiazolyl)-)

• Product Name: 9-Acridinamine, N-(4-phenyl-2-thiazolyl)-
• CAS No: 72307-66-5
• MF: C₂₂H₁₅N₃S
• MW: 353.439603090286
• CID: 1754949
• PubChem ID: 3972592
• Update Time: 2025-04-21

9-Acridinamine, N-(4-phenyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N-(4-phenyl-2-thiazolyl)-
• N-acridin-9-yl-4-phenyl-1,3-thiazol-2-amine
• DTXSID60398314
• AKOS001678875
• 72307-66-5
• AKOS005702894
• STL049666
• STL003610
• N-[(2Z)-4-phenyl-1,3-thiazol-2(3H)-ylidene]acridin-9-amine
• N-(4-phenyl-1,3-thiazol-2-yl)acridin-9-amine

• Inchi： 1S/C22H15N3S/c1-2-8-15(9-3-1)20-14-26-22(24-20)25-21-16-10-4-6-12-18(16)23-19-13-7-5-11-17(19)21/h1-14H,(H,23,24,25)
• InChI Key： XIHSGUIFABXCNK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 353.09885
• Monoisotopic Mass: 353.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81